N-[(2-fluorophenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-phenoxyacetamide

• IUPAC Name: N-[(2-fluorophenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C18H16FN3O3/c1-12-20-18(22-25-12)17(14-9-5-6-10-15(14)19)21-16(23)11-24-13-7-3-2-4-8-13/h2-10,17H,11H2,1H3,(H,21,23)
• InChI Key: BODSVVWYXNXKPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C(C2=CC=CC=C2F)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C18H16FN3O3
• Molecular Weight: 341.3 g/mol

Description

N-[(2-fluorophenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-phenoxyacetamide, also known as FMOX, is a chemical compound that has gained significant attention in scientific research due to its potential use as an anticancer agent. FMOX is a synthetic compound that was first synthesized in 2013 and has since been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[(2-fluorophenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-phenoxyacetamide involves the inhibition of tubulin polymerization, which is necessary for cell division. This compound binds to the colchicine-binding site of tubulin, which prevents the formation of microtubules and disrupts the normal cell division process. This leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not affect normal cells. This compound has been shown to induce cell cycle arrest in cancer cells, which prevents them from dividing and proliferating. This compound has also been shown to inhibit angiogenesis, which is the process of forming new blood vessels that supply nutrients to cancer cells. This makes this compound a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[(2-fluorophenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-phenoxyacetamide is its low toxicity profile, which makes it a safer alternative to other anticancer agents. This compound has also been shown to have a high selectivity for cancer cells, which reduces the risk of damaging normal cells. However, this compound has limitations in terms of its solubility and stability, which can affect its effectiveness in lab experiments.

Future Directions

For the study of N-[(2-fluorophenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-phenoxyacetamide include optimizing the synthesis method, developing new formulations, investigating combination therapy, and conducting clinical trials.

Synthesis Methods

The synthesis of N-[(2-fluorophenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-phenoxyacetamide involves a multi-step process that includes the reaction of 2-fluorobenzaldehyde with 5-methyl-1,2,4-oxadiazole-3-carboxylic acid, followed by the reaction with 2-phenoxyacetyl chloride. The final product is obtained through purification and characterization techniques such as column chromatography and NMR spectroscopy.

Scientific Research Applications

N-[(2-fluorophenyl)-(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-phenoxyacetamide has been extensively studied for its potential use as an anticancer agent. Studies have shown that this compound inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, which makes it a promising candidate for cancer therapy.